5-(4-Fluoro-phenyl)-thiomorpholine-3-thione

• Molecular Formula: C10H10FNS2
• Molecular Weight: 227.3 g/mol
• IUPAC Name: 5-(4-fluorophenyl)thiomorpholine-3-thione
• InChI: InChI=1S/C10H10FNS2/c11-8-3-1-7(2-4-8)9-5-14-6-10(13)12-9/h1-4,9H,5-6H2,(H,12,13)
• InChI Key: VBOGVRWMGSNZDF-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(=S)CS1)C2=CC=C(C=C2)F

Description

5-(4-Fluoro-phenyl)-thiomorpholine-3-thione is a useful research compound. Its molecular formula is C10H10FNS2 and its molecular weight is 227.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of phosphorus pentasulfide (5.12 g, 11.5 mmol) and sodium carbonate (1.22 g, 11.5 mmol) in THF (30 mL) was stirred at room temperature. A solution of 5-(4-fluoro-phenyl)-thiomorpholin-3-one (2.0 g, 9.5 mmol) in THF (25 mL) was slowly added, and the mixture was stirred at room temperature for 90 minutes. The mixture was diluted with 10% aqueous Na3PO4 solution (40 mL), and stirred at room temperature for five minutes. The mixture was extracted with a 1:4 mixture of ethyl acetate and diethyl ether, and the organic phase was separated, dried over MgSO4, filtered and concentrated under reduced pressure. Elution of the residue through silica (15-20% ethyl acetate/hexanes) gave 1.36 g of 5-(4-fluoro-phenyl)-thiomorpholine-3-thione, MP=107-108° C.